![molecular formula C14H12BrFO B6294661 2-(Benzyloxy)-1-bromo-3-fluoro-4-methylbenzene CAS No. 2379321-34-1](/img/structure/B6294661.png)
2-(Benzyloxy)-1-bromo-3-fluoro-4-methylbenzene
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Overview
Description
The compound “2-(Benzyloxy)-1-bromo-3-fluoro-4-methylbenzene” is likely an aromatic compound due to the presence of a benzene ring in its structure . The benzyloxy group (benzyl and an oxygen atom) is a common protecting group in organic chemistry, often used in the protection of alcohols .
Synthesis Analysis
While the exact synthesis pathway for this compound isn’t available, benzyloxy compounds are often synthesized through the reaction of a benzyl chloride with an alcohol in the presence of a base . The bromo, fluoro, and methyl groups could be added through electrophilic aromatic substitution reactions .Molecular Structure Analysis
The molecular structure of this compound would consist of a benzene ring with a benzyloxy group, a bromine atom, a fluorine atom, and a methyl group attached at different positions . The exact structure would depend on the positions of these substituents on the benzene ring .Chemical Reactions Analysis
The benzyloxy group can be removed under acidic conditions or hydrogenolysis . The bromine atom could potentially undergo nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the structure and the functional groups present. For example, the presence of a bromine atom would likely make the compound relatively heavy and possibly increase its boiling point .Mechanism of Action
The mechanism of action of 2-BFB is not fully understood. However, it is believed to act as an agonist at certain receptors in the brain, which can lead to its effects on the nervous system. Additionally, it has been shown to act as an insect repellent by disrupting the communication between insects.
Biochemical and Physiological Effects
2-BFB has been shown to have a variety of biochemical and physiological effects on living organisms. In humans, it has been shown to have an effect on the nervous system, including an increase in alertness and a decrease in fatigue. Additionally, it has been shown to act as an insect repellent, which can be useful in controlling insect populations.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-BFB in laboratory experiments is its low cost and availability. Additionally, it is relatively easy to synthesize and can be stored in a sealed container for extended periods of time. However, there are some limitations to its use in laboratory experiments. For example, it is volatile and can easily evaporate, making it difficult to measure accurately. Additionally, it is toxic and can be irritating to the skin, eyes, and respiratory system.
Future Directions
The potential future directions for 2-BFB are numerous. One potential direction is to further study its biochemical and physiological effects on living organisms, such as its effects on the nervous system and its ability to act as an insect repellent. Additionally, it could be used in the synthesis of novel compounds, such as pharmaceuticals, pesticides, and polymers. Finally, it could be used in research to study its potential applications, such as its use as a solvent for organic reactions.
Synthesis Methods
2-BFB is synthesized by the reaction of benzyl bromide and 1-fluoro-3-methyl-2-butanol. This reaction occurs in the presence of a strong base, such as potassium tert-butoxide, and a catalyst, such as a palladium-based catalyst. The reaction is typically carried out in an inert atmosphere, such as nitrogen, to prevent oxidation and other side reactions. The reaction produces a mixture of 2-BFB and other byproducts, which must be separated by distillation or other methods.
Scientific Research Applications
2-BFB has been used in a variety of scientific and medical research applications. It has been used to study its properties, such as its solubility in organic solvents, and its potential applications, such as its use as a solvent for organic reactions. Additionally, it has been used to study its biochemical and physiological effects on living organisms, such as its effects on the nervous system and its ability to act as an insect repellent.
Safety and Hazards
properties
IUPAC Name |
1-bromo-3-fluoro-4-methyl-2-phenylmethoxybenzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12BrFO/c1-10-7-8-12(15)14(13(10)16)17-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPBDIZPGUVYTDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)Br)OCC2=CC=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12BrFO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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